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Compound of Interest

Compound Name:

2-[4-

(Bromomethyl)phenyl]propanoic

acid

Cat. No.: B028180 Get Quote

Essential Safety and Handling Guide for 2-[4-
(Bromomethyl)phenyl]propanoic Acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the handling of 2-[4-
(Bromomethyl)phenyl]propanoic acid (CAS No. 111128-12-2). Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Immediate Precautions
2-[4-(Bromomethyl)phenyl]propanoic acid is a hazardous substance that requires careful

handling.[1][2] Key hazards include:

Skin Corrosion/Irritation: Causes skin irritation and potentially severe skin burns.[1][2][3][4]

Serious Eye Damage/Irritation: Causes serious eye irritation and potential for severe eye

damage.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]
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Immediate precautionary statements include avoiding contact with skin and eyes, preventing

inhalation of dust, and ensuring use in a well-ventilated area.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling this compound. The

following table summarizes the required PPE.

PPE Component Specification Rationale

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves. Recommended

materials include Viton/Butyl,

Butyl, or Nitrile rubber.[5][6]

Provides robust protection

against skin contact, irritation,

and burns. Butyl and Viton

offer superior resistance to

aromatic and halogenated

hydrocarbons.[5][6]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles, preventing

severe eye damage.[1][2]

Protective Clothing

A long-sleeved, impermeable

lab coat or a chemical-resistant

suit.[1][2]

Prevents contact with skin and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (FFP2 or

FFP3).[7]

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Protocol
Follow this detailed protocol to ensure the safe handling of 2-[4-
(Bromomethyl)phenyl]propanoic acid from receipt to disposal.

Experimental Workflow
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Caption: Safe handling workflow for 2-[4-(Bromomethyl)phenyl]propanoic acid.
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Detailed Methodologies:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before commencing any work.[2]

Put on all required PPE as specified in the table above.

Ensure the chemical fume hood is operational and the workspace is clean and

uncluttered.

Prepare clearly labeled, dedicated waste containers for halogenated organic waste (solid

and liquid).[1][4][8][9]

Handling and Experimentation:

Conduct all manipulations, including weighing and transferring, of the solid compound

within a certified chemical fume hood to minimize inhalation risk.

Use caution to avoid generating dust.

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area.[1]

Cleanup and Decontamination:

Decontaminate all glassware and surfaces that have come into contact with the chemical.

Carefully remove PPE, avoiding contact with contaminated outer surfaces.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[1]

Disposal Plan
Proper disposal of 2-[4-(Bromomethyl)phenyl]propanoic acid and associated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation: All waste containing this compound must be treated as hazardous

waste. It is imperative to segregate halogenated organic waste from non-halogenated waste

streams.[1][4][8][9] Mixing these waste types can lead to the formation of highly toxic

byproducts during disposal and significantly increases disposal costs.[9]

Liquid Waste: Collect all liquid waste containing the compound in a designated, sealed, and

clearly labeled "Halogenated Organic Waste" container.[1][4][8][9]

Solid Waste: All contaminated solid materials, including gloves, filter paper, and absorbent

pads, must be collected in a separate, sealed, and labeled "Solid Halogenated Organic

Waste" container.[2]

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's environmental health and safety office, following all local, state, and federal

regulations.

Emergency Procedures: Spills and Exposure
Spill Response
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Caption: Logic diagram for responding to a chemical spill.

Minor Spills: For small, contained spills, wear appropriate PPE, cover the spill with an inert

absorbent material (such as sand or vermiculite), and carefully sweep it into a labeled

hazardous waste container.[2] Decontaminate the area with soap and water.[2]
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Major Spills: In the event of a large or uncontrolled spill, evacuate the laboratory immediately

and alert others in the vicinity.[2] Contact your institution's emergency response team. Do not

attempt to clean up a large spill unless you are trained and equipped to do so.[2]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[2] Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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